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Compound of Interest

Compound Name:
1-Isothiocyanato-4-

phenoxybenzene

Cat. No.: B1267209 Get Quote

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential biological relevance of 1-Isothiocyanato-4-phenoxybenzene. The

information is tailored for researchers, scientists, and professionals in the field of drug

development, with a focus on quantitative data, experimental methodologies, and visual

representations of key processes.

Core Physicochemical Properties
1-Isothiocyanato-4-phenoxybenzene, also known as 4-phenoxyphenyl isothiocyanate, is an

organic compound with the chemical formula C13H9NOS[1][2]. It belongs to the isothiocyanate

class, characterized by the -N=C=S functional group, which makes it a valuable intermediate in

organic synthesis[3].

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source

IUPAC Name
1-isothiocyanato-4-

phenoxybenzene
[1]

CAS Number 3529-87-1 [1][2]

Molecular Formula C13H9NOS [1][2][4]

Molecular Weight 227.28 g/mol [1][4]

Exact Mass 227.040485 g/mol [1][4]

InChIKey
ZKITXAAKDFPASL-

UHFFFAOYSA-N
[1][2][4]

Canonical SMILES
C1=CC=C(C=C1)OC2=CC=C(

C=C2)N=C=S
[1]

Table 2: Physical and Chemical Characteristics

Property Value Conditions Source

Appearance
White to off-white

solid
Ambient [2]

Melting Point 42 °C [2]

Boiling Point 143 °C 0.2 Torr [2]

Density 1.11 ± 0.1 g/cm³ Predicted [2]

Synthesis and Reactivity
The isothiocyanate group is a versatile electrophile, making 1-Isothiocyanato-4-
phenoxybenzene a useful building block. It readily reacts with nucleophiles, such as primary

amines, to form thiourea derivatives, which are significant in the synthesis of various

biologically active molecules[3].

While specific protocols for 1-Isothiocyanato-4-phenoxybenzene are not detailed in the

provided results, a general and widely used method for synthesizing aryl isothiocyanates from
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primary amines involves the use of carbon disulfide[5][6].

Protocol: Synthesis from 4-phenoxyaniline

Formation of Dithiocarbamate Salt: 4-phenoxyaniline (the corresponding primary amine) is

dissolved in a suitable solvent (e.g., a biphasic system of water and ethyl acetate). An

excess of carbon disulfide and a base (e.g., triethylamine or sodium bicarbonate) are added

to the solution at room temperature[5][6]. The mixture is stirred to form the intermediate

dithiocarbamate salt in situ.

Decomposition to Isothiocyanate: A decomposition agent is introduced to the reaction

mixture. Common reagents for this step include tosyl chloride or di-tert-butyl dicarbonate

(Boc2O) with a catalytic amount of DMAP[5][6].

Workup and Purification: The reaction progress is monitored by techniques like Thin Layer

Chromatography (TLC). Upon completion, the organic layer is separated, washed with brine,

and dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure,

and the crude product is purified, typically by column chromatography, to yield the pure 1-
Isothiocyanato-4-phenoxybenzene.
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General Synthesis Workflow for Aryl Isothiocyanates

Aryl Primary Amine
(e.g., 4-phenoxyaniline)

Intermediate:
Dithiocarbamate Salt

+

Carbon Disulfide (CS2)
+ Base (e.g., Et3N)

Final Product:
Aryl Isothiocyanate

Decomposition

Decomposition Agent
(e.g., Tosyl Chloride)

Purification
(Chromatography)

Click to download full resolution via product page

General synthesis workflow for aryl isothiocyanates.

The core reactivity of 1-Isothiocyanato-4-phenoxybenzene is centered on the electrophilic

carbon atom of the isothiocyanate group. This allows for nucleophilic addition reactions, which

are fundamental to its application in medicinal chemistry for creating complex molecules[3].
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Core Reactivity of Isothiocyanates

Isothiocyanate
(R-N=C=S)
Electrophile

Thiourea Derivative
(R-NH-C(S)-NH-R')

Nucleophile
(e.g., Amine, R'-NH2)

Nucleophilic Attack

Click to download full resolution via product page

Electrophilic nature of the isothiocyanate group.

Spectral Information
Characterization of 1-Isothiocyanato-4-phenoxybenzene is typically performed using

standard spectroscopic methods.

Nuclear Magnetic Resonance (NMR): Both 1H NMR and 13C NMR data are available for

this compound.[1][4] 13C NMR is particularly useful for identifying the characteristic signal of

the isothiocyanate carbon.

Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of the isothiocyanate

functional group through its strong and characteristic asymmetric stretching vibration,

typically observed in the 2000-2200 cm⁻¹ region.

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight and

fragmentation pattern of the compound[7].
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Biological Activity and Potential Applications
Isothiocyanates (ITCs) as a class are known for a wide range of biological activities, including

anticancer and antimicrobial properties[8][9]. Natural ITCs like sulforaphane and phenethyl

isothiocyanate (PEITC) have been extensively studied for their chemopreventive effects[8][10].

While specific biological studies on 1-Isothiocyanato-4-phenoxybenzene are not detailed in

the search results, its structural class suggests potential for similar activities. The mechanisms

of action for related ITCs often involve the induction of apoptosis, modulation of cell cycle

arrest, and interaction with key cellular signaling pathways[10][11].

Based on the known mechanisms of other isothiocyanates, a potential signaling pathway for

the anticancer activity of 1-Isothiocyanato-4-phenoxybenzene could involve the following

steps:

Induction of Oxidative Stress: Generation of reactive oxygen species (ROS) within cancer

cells.

Modulation of Signaling Pathways: Inhibition of pro-survival pathways like PI3K/Akt and

activation of pro-apoptotic pathways such as MAPKs (p38, JNK)[10].

Induction of Apoptosis: Triggering programmed cell death through both intrinsic

(mitochondrial) and extrinsic pathways[10].

Nrf2 Pathway Activation: Upregulation of antioxidant response element (ARE)-mediated

genes, such as heme oxygenase-1 (HO-1), which can have protective effects in normal cells

but complex roles in cancer cells[12].
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Potential Anticancer Signaling Pathway for Isothiocyanates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isothiocyanato-4-phenoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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